3-(3,4-dimethoxyphenyl)-7-(2-(piperidin-1-yl)ethoxy)-2H-chromen-2-one
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Description
3-(3,4-dimethoxyphenyl)-7-(2-(piperidin-1-yl)ethoxy)-2H-chromen-2-one is a useful research compound. Its molecular formula is C24H27NO5 and its molecular weight is 409.482. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
The compound 3-(3,4-Dimethoxyphenyl)-7-(2-(Piperidin-1-yl)ethoxy)-2H-chromen-2-one is part of a class of compounds that have been synthesized and structurally characterized to explore their potential applications in various fields. For instance, a genistein derivative closely related to this compound was synthesized and its structure was determined through single-crystal X-ray diffraction, showcasing its potential as a scaffold for further chemical modifications and applications in medicinal chemistry (Zhang et al., 2008).
Antimicrobial Activity
Compounds similar to this compound have shown significant antibacterial and antifungal activities. For example, certain derivatives exhibited promising antibacterial activity against strains like Escherichia coli and Pseudomonas Aeruginosa, as well as notable antioxidant properties, highlighting their potential use as antibacterial and antioxidant agents (Al-ayed, 2011).
Antitumor Activity
The structural framework of this compound has been utilized in compounds that exhibit antitumor activities. For instance, certain derivatives demonstrated cytotoxic activities against human tumor cell lines, indicating their potential as lead compounds for the development of new anticancer drugs (Vosooghi et al., 2010).
Catalysis and Synthetic Utility
The compound and its derivatives have been used in catalytic processes and as intermediates in organic synthesis, showcasing their utility in the synthesis of complex molecules. For example, compounds with similar structures were synthesized using piperidine as a catalyst, indicating their role in facilitating chemical reactions and synthesizing novel compounds with potential biological activities (Kamalraja et al., 2012).
Properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-7-(2-piperidin-1-ylethoxy)chromen-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27NO5/c1-27-21-9-7-17(15-23(21)28-2)20-14-18-6-8-19(16-22(18)30-24(20)26)29-13-12-25-10-4-3-5-11-25/h6-9,14-16H,3-5,10-13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBIPYHYHBJHLCM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC3=C(C=C(C=C3)OCCN4CCCCC4)OC2=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.